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Executive Summary
SGC-CBP30 is a highly potent, selective chemical probe designed to inhibit the bromodomains

of CREB-binding protein (CBP/CREBBP) and E1A binding protein p300 (EP300).[1][2]

Developed by the Structural Genomics Consortium (SGC), it serves as a critical tool for

dissecting the epigenetic regulation of gene transcription, particularly in inflammatory pathways

(e.g., Th17 differentiation) and oncology. This guide provides a comprehensive technical

analysis of its chemical structure, physicochemical properties, mechanism of action, and

validated experimental protocols for researchers.

Part 1: Chemical Identity & Structural Analysis
Nomenclature and Identification
SGC-CBP30 acts as a specific acetyl-lysine (Kac) mimetic.[3] Its scaffold is built upon a 3,5-

dimethylisoxazole headgroup fused to a benzimidazole core, optimized for shape

complementarity within the CBP/p300 hydrophobic pocket.
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Property Detail

Common Name SGC-CBP30 (CBP30)

IUPAC Name

2-[2-(3-chloro-4-methoxyphenyl)ethyl]-5-(3,5-

dimethyl-1,2-oxazol-4-yl)-1-[(2S)-2-(morpholin-

4-yl)propyl]-1H-1,3-benzodiazole

CAS Number 1613695-14-9

PubChem CID 72201027

Molecular Formula C₂₈H₃₃ClN₄O₃

Molecular Weight
509.04 g/mol (Monoisotopic Mass: 508.22 g/mol

)

Chirality
Contains one chiral center (S-enantiomer is the

active probe)

Structural Pharmacophore Analysis
The molecule can be dissected into three functional domains:

Acetyl-Lysine Mimetic (Head): The 3,5-dimethylisoxazole moiety mimics the acetylated lysine

of histone tails, forming a critical hydrogen bond with the conserved Asparagine residue

(Asn1168 in CBP) in the bromodomain binding pocket.

Scaffold Core: The benzimidazole ring provides a rigid linker that positions the headgroup

and side chains correctly.

Solubility/Selectivity Tail: The morpholine side chain improves physicochemical properties

(solubility) and induces steric clashes with non-target bromodomains (like BRD4), thereby

enhancing selectivity.

Part 2: Physicochemical Profile
Understanding the physical limits of SGC-CBP30 is crucial for assay reproducibility.
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Parameter Value Notes

Solubility (DMSO) ~50 mM (25 mg/mL) Recommended stock solvent.

Solubility (Ethanol) ~25 mM
Requires sonication; less

stable than DMSO.

Solubility (Water) Negligible
Do not dissolve directly in

aqueous media.

LogP 4.89
Highly lipophilic; requires

careful dilution.

pKa ~6.5 (Morpholine nitrogen)
Protonated at physiological

pH.

Stability (Solid) 2 years at -20°C
Store desicated and protected

from light.

Stability (Solution) 6 months at -80°C
Avoid repeated freeze-thaw

cycles.

Part 3: Mechanism of Action & Structural Biology
Binding Mechanism
SGC-CBP30 functions as a competitive inhibitor of the CBP/p300 bromodomains. It displaces

acetylated histone peptides (e.g., H3K56ac, H3K27ac) from the bromodomain pocket, thereby

preventing the recruitment of the transcriptional machinery to chromatin.

Primary Target: CBP Bromodomain (Kd = 21 nM) and p300 Bromodomain (Kd = 32 nM).[4]

Selectivity: Exhibits >40-fold selectivity over the first bromodomain of BRD4 (BRD4(1)) and

>250-fold over BRD4(2).[2]

Structural Evidence: The co-crystal structure of SGC-CBP30 with the CBP bromodomain is

deposited in the Protein Data Bank under PDB ID: 4NR7.

Interaction Network (Graphviz Visualization)
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The following diagram illustrates the key molecular interactions stabilizing SGC-CBP30 within

the CBP binding pocket.
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Caption: Key molecular interactions between SGC-CBP30 and the CBP Bromodomain (PDB:

4NR7).

Part 4: Experimental Protocols
Stock Solution Preparation
Objective: Create a stable 10 mM stock solution.

Weighing: Accurately weigh 5.09 mg of SGC-CBP30 powder.

Solvent Addition: Add 1.00 mL of anhydrous DMSO (99.9% purity).

Note: Do not use hydrous DMSO as it may precipitate the compound over time.

Dissolution: Vortex for 30 seconds. If particulates remain, sonicate for 5 minutes at room

temperature.
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Aliquoting: Dispense into 50 µL aliquots in amber microcentrifuge tubes.

Storage: Snap-freeze in liquid nitrogen and store at -80°C.

Cellular Assay Guidelines (Th17 Differentiation Example)
SGC-CBP30 is frequently used to inhibit IL-17A secretion.

Cell Seeding: Seed CD4+ T cells in appropriate media.

Dilution Series:

Prepare an intermediate dilution (e.g., 1000x) in culture media to minimize DMSO shock.

Final DMSO concentration in the well must be <0.1% (v/v).

Treatment: Treat cells with SGC-CBP30 at concentrations ranging from 0.5 µM to 5 µM.

Control: Use SGC-CBP30N (negative control probe) at identical concentrations to rule out

off-target toxicity.

Incubation: Incubate for 48–72 hours depending on the readout (qPCR for mRNA or ELISA

for cytokine secretion).

Experimental Workflow Diagram
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Caption: Recommended workflow for handling and applying SGC-CBP30 in cellular assays.

Part 5: Synthesis & Quality Control
Synthetic Route Overview
The synthesis of SGC-CBP30 was originally described by Hay et al. (2014). It involves a

convergent synthesis strategy:

Precursor Assembly: A 3,5-dimethylisoxazole derivative is coupled to a phenylenediamine

scaffold.
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Cyclization: Formation of the benzimidazole core via condensation.

Chiral Installation: Introduction of the (S)-2-aminopropanol derived moiety (or similar chiral

amine) to install the chiral center.

Morpholine Ring Closure: Alkylation with 2-bromoethyl ether to form the morpholine tail.

Quality Control Metrics
For drug development applications, ensure the probe meets these criteria:

Purity (HPLC): >98% at 254 nm.

Enantiomeric Excess (ee): >95% (S-isomer) determined by Chiral HPLC.

Identity: Verified by 1H-NMR and High-Resolution Mass Spectrometry (HRMS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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